Cas no 1466-82-6 (Acetylsalicylic anhydride)

• Product Name: Acetylsalicylic anhydride
• CAS No: 1466-82-6
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• MDL: MFCD00013236
• CID: 153681
• PubChem ID: 15110
• Update Time: 2025-10-29

Acetylsalicylic anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxybenzoic anhydride
• ACETYLSALICYLIC ANHYDRIDE
• (2-acetyloxybenzoyl) 2-acetyloxybenzoate
• Benzoic acid,2-(acetyloxy)-, 1,1'-anhydride
• O-Acetylsalicylic anhydride
• 2-Acetoxy-benzoesaeure-anhydrid
• 2-acetoxy-benzoic acid-anhydride
• Acetylsalicylic acid anhydride
• anhydride de l'acide acetylsalicylique
• Aspirin anhydride
• Contraflu
• Pircan
• Salicylic anhydride,diacetate
• Vigal
• NSC 63848
• NSC 80056
• Aspirin IMpurity F
• Aspirin Impurity 6
• Aspirin EP Impurity F
• Salicylic anhydride, diacetate
• Benzoic acid, 2-(acetyloxy)-, anhydride
• 2-(Acetyloxy)benzoic acid anhydride
• XIA5Z82RHB
• Salicylic acid acetate, anhydride
• Salicylic acid, acetate, anhydride
• AK122344
• Aspirinanhydride
• 2-(acetyloxy)benzoyl 2-(acetyloxy)benzoate
• NSC80056
• ACETYLSALICYLIC ACID IMPURITY F [EP IMPURITY]
• A808537
• NSC-80056
• Benzoic acid, 2-(acetyloxy)-, 1,1'-anhydride
• FT-0633573
• NS00024799
• 2-(Acetyloxy)benzoic Anhydride (Acetylsalicylic Anhydride)
• 2-Acetoxybenzoicanhydride
• SALICYLIC ANHYDRIDE DIACETATE
• NSC-63848
• DTXSID90163416
• BCP07100
• J-008244
• Q27293845
• BAA46682
• CS-W007193
• CARBASALATE CALCIUM IMPURITY A [EP IMPURITY]
• 1466-82-6
• OAWXYINGQXLWOE-UHFFFAOYSA-N
• SCHEMBL789771
• NSC63848
• AKOS015888849
• EN300-341822
• DS-6612
• UNII-XIA5Z82RHB
• BRN 2015320
• 2-(acetyloxy)benzoic anhydride
• NCIOpen2_008010
• MFCD00013236
• Acetylsalicylic Anhydride (Aspirin Impurity F), Pharmaceutical Secondary Standard; Certified Reference Material
• ?ACETYLSALICYLIC ANHYDRIDE
• EINECS 215-987-5
• Benzoic acid, 2-(acetyloxy)-, anhydride (9CI)
• ACETYLSALICYLIC ACID IMPURITY F (EP IMPURITY)
• DB-042855
• Acetylsalicylic Acid EP Impurity F (Acetylsalicylic Anhydride)
• DTXCID0085907
• Acetylsalicylic anhydride

• MDL： MFCD00013236
• Inchi： 1S/C18H14O7/c1-11(19)23-15-9-5-3-7-13(15)17(21)25-18(22)14-8-4-6-10-16(14)24-12(2)20/h3-10H,1-2H3
• InChI Key： OAWXYINGQXLWOE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)C(C1C=CC=CC=1OC(C)=O)=O
• BRN： 2015320

Computed Properties

• Exact Mass: 342.07400
• Monoisotopic Mass: 342.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96

Experimental Properties

• Density: 1.306±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85 ºC
• Boiling Point: 511.2°C at 760 mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.567
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 95.97000
• LogP: 2.53440

Acetylsalicylic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• RTECS：VO0710000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Acetylsalicylic anhydride

Acetylsalicylic anhydride (CAS No. 1466-82-6): A Comprehensive Overview

Acetylsalicylic anhydride, with the chemical formula C₉H₆O₄ and CAS number 1466-82-6, is a crucial intermediate in organic synthesis and pharmaceutical manufacturing. This compound, often referred to by its more common name, aspirin anhydride, has garnered significant attention in recent years due to its versatile applications and emerging research findings.

The structure of acetylsalicylic anhydride consists of a salicylic acid core with an acetyl group replacing the hydroxyl group on the benzene ring. This unique configuration makes it a valuable precursor in the synthesis of various pharmacologically active compounds. Its reactivity allows for facile transformations into other important derivatives, making it indispensable in both academic research and industrial processes.

In the realm of pharmaceuticals, acetylsalicylic anhydride plays a pivotal role in the production of aspirin, one of the most widely used medications globally. Aspirin, chemically known as acetylsalicylic acid, is synthesized from this anhydride through hydrolysis. Beyond its well-documented anti-inflammatory and analgesic properties, recent studies have highlighted its potential in preventive healthcare, particularly in reducing the risk of cardiovascular diseases.

The synthesis of acetylsalicylic anhydride typically involves the reaction of salicylic acid with acetic anhydride in the presence of a dehydrating agent. This process is highly efficient and scalable, making it suitable for industrial production. The compound's stability under standard conditions further enhances its practicality in various chemical applications.

Recent advancements in green chemistry have led to innovative methods for synthesizing acetylsalicylic anhydride with minimal environmental impact. Researchers have explored catalytic systems that reduce waste and energy consumption while maintaining high yields. These developments align with global efforts to promote sustainable practices in chemical manufacturing.

The pharmacological significance of acetylsalicylic anhydride extends beyond its role in aspirin production. It has been investigated as a potential intermediate in the development of novel therapeutic agents targeting various diseases. For instance, studies have explored its utility in creating derivatives with enhanced anti-thrombotic effects, which could be beneficial in managing conditions like deep vein thrombosis and pulmonary embolism.

In addition to its medicinal applications, acetylsalicylic anhydride finds use in analytical chemistry as a reference standard for quality control purposes. Its well-characterized structure and reactivity make it an ideal candidate for calibrating analytical instruments and validating methodologies in pharmaceutical analysis.

The safety profile of acetylsalicylic anhydride is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to prevent exposure-related health issues. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during its handling and storage.

The future prospects of acetylsalicylic anhydride are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies are expected to further enhance its accessibility and utility across multiple domains.

In conclusion, acetylsalicylic anhydride (CAS No. 1466-82-6) remains a cornerstone compound in both pharmaceuticals and organic synthesis. Its versatility, coupled with recent advancements in green chemistry and drug development, underscores its enduring importance in modern science and industry.